![molecular formula C18H24FN3O3 B1163284 (1-(5-fluoropentyl)-1H-indazole-3-carbonyl)-L-valine](/img/structure/B1163284.png)
(1-(5-fluoropentyl)-1H-indazole-3-carbonyl)-L-valine
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Overview
Description
5-fluoro AMB metabolite 7 is an analytical reference material that is structurally categorized as a synthetic cannabinoid. It is an expected metabolite produced during metabolism of 5-fluoro AMB in vivo. The physiological and toxicological properties of this compound have not been determined. This product is intended for research and forensic applications.
Scientific Research Applications
Metabolic Profiling and Drug Identification
Metabolic Profiling : A study by Andersson et al. (2016) investigated the metabolism of 5F-AMB, a compound structurally related to (1-(5-fluoropentyl)-1H-indazole-3-carbonyl)-L-valine. They identified major metabolic pathways including ester hydrolysis, further oxidation, and/or glucuronidation, providing valuable data for identifying novel psychoactive substances (Andersson et al., 2016).
Drug Identification in Herbal Products : Doi et al. (2016) conducted a study focusing on the enantioseparation of 5F-AMB and its analogs in illicit herbal products. This research aids in distinguishing between the various synthetic cannabinoids present in such products (Doi et al., 2016).
Analytical and Forensic Science
Detection in 'Legal High' Products and Human Urine : Mogler et al. (2018) detected 5F-MDMB-PICA, a compound related to 5F-AMB, in legal high products and human urine. They explored suitable urinary biomarkers for consumption and analytical findings, enhancing forensic analysis capabilities (Mogler et al., 2018).
Neurological Impact Assessment : Asaoka et al. (2016) examined the effects of 5F-ADB, a similar compound, on midbrain dopaminergic and serotonergic systems. This study helps understand the compound's toxicological profile and its effects on the brain (Asaoka et al., 2016).
Metabolism and Structural Analysis
Structure-Metabolism Relationships : A study by Franz et al. (2019) investigated the structure-metabolism relationships of valine-derived synthetic cannabinoids, providing insight into the phase I biotransformation of these compounds (Franz et al., 2019).
Effects on Memory and Anxiety : Ito et al. (2019) explored the effects of 5F-AMB on anxiety and recognition memory in mice, contributing to the understanding of its psychopharmacological impact (Ito et al., 2019).
Metabolite Profiling for AB-PINACA and 5F-AB-PINACA : Wohlfarth et al. (2015) examined the metabolic stability and metabolites of related synthetic cannabinoids, providing a basis for understanding the metabolic pathways of similar compounds (Wohlfarth et al., 2015).
Evaluation as CB1/CB2 Receptor Agonists : Doi et al. (2017) evaluated carboxamide-type synthetic cannabinoids for their activities as CB1/CB2 receptor agonists. Their findings contribute to understanding the pharmacological properties of these compounds (Doi et al., 2017).
Medical and Radiological Applications
- PET Radiotracer for Acetylcholinesterase Measurement : Fernández et al. (2017) proposed a PET radiotracer structurally related to 5F-AMB for measuring acetylcholinesterase levels in Alzheimer's disease patients (Fernández et al., 2017).
Metabolite Identification and Urinalysis
- Metabolite Identification in Human Urine : Yeter & Ozturk (2019) conducted a comprehensive study on the in vitro metabolism of 5F-ADB using human liver microsomes, enhancing the understanding of its metabolic profile (Yeter & Ozturk, 2019).
properties
Molecular Formula |
C18H24FN3O3 |
---|---|
Molecular Weight |
349.4 |
IUPAC Name |
(2S)-2-[[1-(5-fluoropentyl)indazole-3-carbonyl]amino]-3-methylbutanoic acid |
InChI |
InChI=1S/C18H24FN3O3/c1-12(2)15(18(24)25)20-17(23)16-13-8-4-5-9-14(13)22(21-16)11-7-3-6-10-19/h4-5,8-9,12,15H,3,6-7,10-11H2,1-2H3,(H,20,23)(H,24,25)/t15-/m0/s1 |
InChI Key |
FGTPKIQXNMGJLF-HNNXBMFYSA-N |
SMILES |
CC(C)C(C(=O)O)NC(=O)C1=NN(C2=CC=CC=C21)CCCCCF |
synonyms |
(1-(5-fluoropentyl)-1H-indazole-3-carbonyl)-L-valine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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